A highly selective Raney Fe@HZSM-5 Fischer–Tropsch synthesis catalyst for gasoline production: one-pot synthesis and unexpected effect of zeolites†

Catalysis Science & Technology Pub Date: 2012-05-01 DOI: 10.1039/C2CY20155K

Abstract

A novel Raney Fe@HZSM-5 Fischer–Tropsch synthesis catalyst was synthesized via a facile one-pot strategy using an FeAl alloy as the Fe precursor and as the Al source. Aside from cracking/isomerization of heavy hydrocarbons, HZSM-5 also stabilizes Hägg carbide, resulting in excellent selectivity to gasoline fraction and unexpectedly enhanced C5+ selectivity.

Graphical abstract: A highly selective Raney Fe@HZSM-5 Fischer–Tropsch synthesis catalyst for gasoline production: one-pot synthesis and unexpected effect of zeolites
A highly selective Raney Fe@HZSM-5 Fischer–Tropsch synthesis catalyst for gasoline production: one-pot synthesis and unexpected effect of zeolites†
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